3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C9H11ClN4/c1-9(2,3)8-12-11-7-5-4-6(10)13-14(7)8/h4-5H,1-3H3
• InChI Key: OIAUBHCLFFRPGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N1N=C(C=C2)Cl
• Molecular Formula: C9H11ClN4
• Molecular Weight: 210.66 g/mol
• CAS No.: 263401-62-3

Description

3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic compound that belongs to the class of triazolopyridazines. This compound is characterized by the presence of a triazole ring fused to a pyridazine ring, with a tert-butyl group at the 3-position and a chlorine atom at the 6-position. It has garnered interest in scientific research due to its potential biological activities and applications in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-tert-butyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with hydrazine hydrate to yield the hydrazide intermediate. This intermediate undergoes cyclization with phosphorus oxychloride to form the desired triazolopyridazine compound.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the tert-butyl group, leading to the formation of tert-butyl alcohol derivatives.

Reduction: Reduction reactions can target the chlorine atom, potentially replacing it with hydrogen or other substituents.

Substitution: The chlorine atom at the 6-position can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used for oxidation reactions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride can facilitate reduction reactions.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea in the presence of a suitable base.

Major Products Formed:

Oxidation: Formation of tert-butyl alcohol derivatives.

Reduction: Formation of dechlorinated or hydrogenated derivatives.

Substitution: Formation of substituted triazolopyridazine derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial agent due to its ability to inhibit the growth of certain bacteria and fungi.

Medicine: Explored for its potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.

Industry: Utilized in the development of new materials with specific properties, such as corrosion resistance and thermal stability.

Mechanism of Action

The mechanism of action of 3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. In biological systems, the compound may inhibit key enzymes or disrupt cellular processes, leading to its observed biological activities. Further research is needed to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

• 3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-a]pyridazine
• 3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-c]pyridazine
• 3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-d]pyridazine

Comparison: While these similar compounds share the triazolopyridazine core structure, they differ in the position of the triazole ring fusion and the substituents attached to the pyridazine ring. These structural differences can lead to variations in their chemical reactivity, biological activity, and potential applications. 3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine is unique due to its specific substitution pattern, which may confer distinct properties and advantages in certain applications.

Synthesis routes and methods

Procedure details

2.78 g of N′-(6-chloro-3-pyridazinyl)-2,2-dimethylpropionohydrazide was stirred under heating at an external temperature of 170° C. for 10 minutes. After cooling, the reaction mixture was dissolved in ethyl acetate, subjected to silica gel column chromatography, and eluted with ethyl acetate. The desired fraction was collected and concentrated under reduced pressure; the precipitated crystal was washed with hexane and dried to yield 2.38 g of the title compound.